Methyltrimethoxysilane

• IUPAC Name: trimethoxy(methyl)silane
• InChI: InChI=1S/C4H12O3Si/c1-5-8(4,6-2)7-3/h1-4H3
• InChI Key: BFXIKLCIZHOAAZ-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](C)(OC)OC
• Molecular Formula: C4H12O3Si
• Related CAS: 25498-03-7
• DSSTOX Substance ID: DTXSID3027370
• Molecular Weight: 136.22 g/mol
• Physical Description: Liquid, Colorless liquid; [Sigma-Aldrich MSDS]
• CAS No.: 1185-55-3, 25498-02-6

Description

Methyltrimethoxysilane (MTMOS) is a versatile organosilicon compound with the formula CH₃Si(OCH₃)₃, commonly used as a foundational crosslinker in the synthesis of polysiloxane polymers . This colorless, free-flowing liquid is characterized by its reactive trimethoxysilane group, which undergoes hydrolysis and condensation in aqueous media, and an organic methyl group, giving the compound its bifunctional nature . In research, MTMOS serves as a key reagent in the development of advanced materials. One prominent application is in the conservation of waterlogged archaeological wood, where it acts as an effective stabilizing agent to prevent shrinkage and deformation during drying. Its mechanism involves the hydrolysis of methoxy groups, followed by condensation reactions that form a stabilizing Si-O-Si network within the degraded wood structure, thereby reinforcing its dimensional stability . Furthermore, in materials science, MTMOS is employed as a precursor for creating durable superhydrophobic coatings on substrates like cotton fabric. In such applications, it functions as a co-reactant that enhances the robustness and hydrophobicity of the final cross-linked silane coating, contributing to surfaces with excellent water-repellent and self-cleaning properties . This product is intended for research and laboratory use only. It is strictly labeled as "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use.

Mechanistic Investigations of Methyltrimethoxysilane Reactivity

Hydrolysis and Condensation Pathways of Methyltrimethoxysilane

The reactivity of this compound (MTMS) is fundamentally governed by the hydrolysis of its methoxy (B1213986) groups, followed by the condensation of the resulting silanol (B1196071) groups to form a siloxane network. scispace.comguidechem.com This process is a cornerstone of sol-gel chemistry and is influenced by several factors, including the catalytic environment, solvent system, and water concentration.

The rate of hydrolysis of this compound is significantly dependent on the pH of the reaction medium. wikipedia.org Catalysts, typically acids or bases, are often employed to expedite the hydrolysis process by providing alternative reaction pathways with lower activation energies. guidechem.com

Under acidic conditions , the hydrolysis of MTMS proceeds in a stepwise manner. The reaction is initiated by the protonation of an alkoxide group, making the silicon atom more electrophilic and susceptible to nucleophilic attack by water. nih.gov Successive hydrolysis rates for this compound decrease with each step under acidic conditions. wikipedia.org

In basic environments , the hydrolysis mechanism is different. The reaction is initiated by the nucleophilic attack of a hydroxide ion on the silicon atom. Under basic conditions, the rate of successive hydrolyses of this compound increases with each step. wikipedia.org This leads to the rapid formation of fully hydrolyzed species.

In a neutral medium , the hydrolysis rate of alkoxysilanes is at its minimum. afinitica.com The reaction still proceeds, but at a much slower rate compared to catalyzed reactions.

The following table summarizes the general influence of pH on the hydrolysis kinetics of MTMS:

Catalytic Environment	Relative Rate of Hydrolysis	Mechanistic Feature
Acidic (low pH)	Fast	Protonation of the alkoxy group enhances the electrophilicity of the silicon atom. nih.gov
Neutral (pH ≈ 7)	Slow	Minimal catalytic effect. afinitica.com
Basic (high pH)	Very Fast	Nucleophilic attack by hydroxide ions on the silicon atom. wikipedia.org

Following hydrolysis, the resulting silanol groups (Si-OH) undergo condensation to form siloxane bonds (Si-O-Si), releasing water or alcohol as a byproduct. nih.gov This process leads to the formation of a three-dimensional network. The condensation reaction can occur between two silanol groups (water-producing condensation) or between a silanol group and an alkoxy group (alcohol-producing condensation).

The structure of the resulting polysiloxane network is heavily influenced by the reaction conditions. Under acidic catalysis, the condensation reaction tends to favor the formation of linear or lightly branched polymers. In contrast, basic catalysis promotes the formation of more highly cross-linked and particulate structures. researchgate.net The formation of these networks is a complex process involving the growth and aggregation of primary particles.

Recent research has also explored novel ketone-assisted processes for the condensation of alkoxy-functional silanes, which can lead to the formation of siloxane bonds with a dialkoxy ketal as a byproduct. mdpi.com This ketone-assisted process has been found to be reversible. mdpi.com

The solvent system and the concentration of water play a crucial role in the hydrolysis and condensation of MTMS. The solvent not only acts as a medium for the reaction but can also influence the solubility of reactants and products, thereby affecting the reaction kinetics and the structure of the final material. Silanol groups are generally more stable in a water emulsion than in an organic solvent due to the extensive formation of hydrogen bonds. scispace.com

The water-to-silane molar ratio (r) is a critical parameter. A sufficient amount of water is necessary for the complete hydrolysis of the methoxy groups. However, an excess of water can dilute the reactants and slow down the condensation reaction. The concentration of water can also influence the structure of the resulting oligomers, affecting whether they are linear, cyclic, or bicyclic. nih.gov Studies have shown that MTMS aerogels can be prepared without extensive solvent exchange if the molar ratio of water to MTMS is increased to 8, which is attributed to the full condensation of MTMS and low concentrations of ring species. unt.edu

Polymerization Dynamics of this compound

The polymerization of this compound is a complex process that involves the simultaneous and sequential occurrence of hydrolysis and condensation reactions, leading to a diverse range of molecular structures.

During the early stages of polymerization, the hydrolysis and condensation of MTMS lead to the formation of low-molecular-weight oligomers. These can be linear, branched, or cyclic in nature. The formation of cyclic species is a significant aspect of MTMS polymerization, particularly under acidic conditions. unt.edu The extent of cyclization is influenced by factors such as the pH of the sol. unt.edu

As the reaction progresses, these oligomers continue to react with each other and with monomeric species, leading to an increase in molecular weight and the eventual formation of a gel network. The structural evolution from a sol containing discrete polysilicate species to a gel with a three-dimensional network can be monitored by changes in rheological properties. researchgate.net

The following table outlines the typical structural evolution during MTMS polymerization:

Stage of Polymerization	Dominant Species	Key Processes
Initial Stage	Monomers, Dimers, Trimers	Hydrolysis of methoxy groups to form silanols. scispace.com
Intermediate Stage	Linear and Branched Oligomers, Cyclic Species	Condensation of silanols to form siloxane bonds, cyclization reactions. unt.edu
Final Stage (Gelation)	Cross-linked Polymer Network	Interconnection of oligomers and polymers to form a continuous network. researchgate.net

Kinetic modeling is a valuable tool for understanding the complex reaction network involved in the polymerization of MTMS. Such models aim to predict the evolution of the concentrations of various species over time and can provide insights into the underlying reaction mechanisms.

A kinetic model for MTMS polymerization must account for the multiple hydrolysis and condensation reactions. The reactivity of the silicon species is dependent on their degree of condensation and the number of hydroxyl and methoxy groups attached. unt.edu For instance, a model has been presented that treats the reactivity of silicon species involved in condensations separately based on inductive and steric effects. unt.edu

In-situ spectroscopic techniques, such as Raman and Nuclear Magnetic Resonance (NMR) spectroscopy, are powerful methods for monitoring the hydrolysis and condensation reactions of MTMS in real-time. nih.gov The data obtained from these techniques can be used to develop and validate kinetic models. For example, in-situ Raman spectroscopy has been used to quantitatively study the base-catalyzed hydrolysis kinetics of MTMS. jinsptech.com

Factors Governing Gelation and Precipitation Phenomena

The sol-gel process of this compound (MTMS) is a complex interplay of hydrolysis and condensation reactions, the outcomes of which, gelation or precipitation, are dictated by several critical factors. The morphology of the final polysilsesquioxane network is highly dependent on the relative rates of these reactions, which can be controlled by adjusting reaction parameters. Key factors influencing whether the system forms a continuous gel network or discrete precipitates include the pH of the solution, the type and concentration of catalysts, the water-to-silane molar ratio (H₂O/Si), and the nature of the solvent.

Under acidic conditions, the hydrolysis of MTMS is rapid, while the condensation rate is comparatively slower. This environment favors the formation of linear or weakly branched polymer chains. At low pH values, particularly below the isoelectric point (IEP) of the silica (B1680970) species, extensive cyclization and increased intramolecular condensation occur relative to intermolecular condensation, leading to the formation of precipitates. In contrast, basic conditions promote a slower hydrolysis rate and a faster condensation rate, which is more conducive to the formation of highly branched, cross-linked networks, ultimately resulting in gelation.

A two-step acid/base catalysis procedure can be employed to achieve better control over the final structure. In the first acidic step, hydrolysis is promoted, followed by a second basic step to accelerate condensation and gelation. This method can lead to more random condensations and prevent the extensive cyclization that often occurs in single-step acid-catalyzed systems, thus favoring gel formation over precipitation.

Table 1: Influence of Reaction Parameters on MTMS Gelation and Precipitation

Factor	Condition	Predominant Reaction	Outcome
pH	Acidic (pH < IEP)	Fast Hydrolysis, Slow Condensation, High Cyclization	Precipitation
Basic (pH > IEP)	Slower Hydrolysis, Fast Condensation	Gelation
Catalyst	Acid	Promotes Hydrolysis	Favors weakly branched polymers, potential for precipitation
Base	Promotes Condensation	Favors highly branched networks and gelation
Water/Silane (B1218182) Ratio (H₂O/Si)	Low	Incomplete Hydrolysis	Slower gelation or incomplete network formation
High	Accelerated Hydrolysis	Can promote faster condensation and gelation, depending on other factors. mdpi.com
Processing Method	One-Step (Acidic)	Extensive Cyclization	Often leads to precipitation. researchgate.net
Two-Step (Acid/Base)	Controlled Hydrolysis and Condensation	Favors gelation with more random condensations. researchgate.net

Advanced Reaction Pathways Involving this compound

Direct Amidation Reactions Catalyzed by this compound

This compound has been identified as an effective and inexpensive reagent for the direct amidation of carboxylic acids with amines. nih.govresearchgate.netchemistryviews.orgnih.gov This reaction provides a valuable pathway for forming amide bonds, which are of significant importance in organic and medicinal chemistry. The process is generally carried out in a suitable solvent, such as toluene, at elevated temperatures.

The proposed mechanism for this transformation involves the initial reversible reaction of the carboxylic acid with MTMS to form a silyl ester intermediate and methanol (B129727). nih.govchemistryviews.org This activated silyl ester is then susceptible to irreversible nucleophilic attack by the amine, leading to the formation of the desired amide product. The liberated silanol species can then undergo further condensation with another equivalent of MTMS. nih.gov

The scope of this reaction is broad, encompassing a variety of carboxylic acids and amines. It has been successfully applied to both aliphatic and aromatic carboxylic acids, including those with branching, as well as heteroaromatic and ferrocenyl-containing substrates. nih.gov The reaction is also compatible with a range of amines, such as primary amines, secondary cyclic and acyclic amines, and anilines. nih.govchemistryviews.org However, certain limitations have been observed. For instance, attempts to perform double amidation on malonic acid or to amidate α-hydroxy acids have resulted in low yields of the desired products. nih.govacs.org

Table 2: Scope of this compound-Mediated Direct Amidation

Carboxylic Acid	Amine	Product Yield (%)
Phenylacetic acid	Benzylamine	96
Phenylacetic acid	Morpholine	92
Benzoic acid	Benzylamine	91
Benzoic acid	Aniline	85
Cyclohexanecarboxylic acid	Benzylamine	94
4-Bromobenzoic acid	Benzylamine	88
(E)-Cinnamic acid	Benzylamine	90
N-Boc-Alanine	Benzylamine	85
Malonic acid	Benzylamine	Low Yield
Lactic acid	Benzylamine	Low Yield
Data compiled from studies on MTMS-mediated amidation reactions. nih.govacs.org

Co-condensation Mechanisms with Other Silane Precursors

The properties of polysilsesquioxane materials derived from this compound can be significantly tailored through co-condensation with other silane precursors, most notably tetraethoxysilane (TEOS). This approach allows for the creation of hybrid organic-inorganic materials with tunable properties, such as mechanical strength, porosity, and hydrophobicity.

The mechanism of co-condensation involves the simultaneous or sequential hydrolysis and condensation of the different silane monomers. In a typical acid-catalyzed system, both MTMS and TEOS undergo hydrolysis to form their respective silanol species. These silanols can then undergo either self-condensation (e.g., MTMS with MTMS) or co-condensation (e.g., MTMS with TEOS) to form siloxane bridges (Si-O-Si), building the inorganic network.

The relative reactivity of the silane precursors plays a crucial role in the final structure of the co-condensed material. The presence of the methyl group in MTMS influences its hydrolysis and condensation rates compared to the four ethoxy groups in TEOS. The molar ratio of MTMS to TEOS is a key parameter that dictates the properties of the resulting aerogel or xerogel. An increase in the TEOS content generally leads to a longer gelation time, increased density, and decreased porosity of the final material. This is attributed to the higher degree of cross-linking possible with the tetrafunctional TEOS, resulting in a denser silica network.

Table 3: Effect of MTMS/TEOS Molar Ratio on Silica Aerogel Properties

MTMS:TEOS Molar Ratio	Gelation Time (min)	Density (g·cm⁻³)	Porosity (%)
1:9	38	0.3499	84.10
3:7	25	0.2154	90.21
5:5	18	0.1567	92.88
7:3	14	0.1123	94.90
9:1	11	0.0802	96.36
Data adapted from studies on the co-condensation of MTMS and TEOS. researchgate.net

Methyltrimethoxysilane in Advanced Materials Engineering

Development of Organic-Inorganic Hybrid Materials and Coatings

Methyltrimethoxysilane (MTMS) is a pivotal precursor in the sol-gel process for creating organic-inorganic hybrid materials. These materials synergistically combine the properties of both organic polymers and inorganic glasses, leading to advanced functionalities.

Fabrication of this compound-Derived Hybrid Glasses and Films

The fabrication of hybrid glasses and films using this compound is predominantly achieved through the sol-gel process. This method involves the hydrolysis and condensation of MTMS, often in the presence of a catalyst and other precursors. The hydrolysis of the methoxy (B1213986) groups (-OCH₃) on the silicon atom leads to the formation of reactive silanol (B1196071) groups (Si-OH). These silanol groups then undergo condensation reactions to form a stable siloxane network (Si-O-Si), which constitutes the inorganic backbone of the material.

The organic methyl groups (-CH₃) attached to the silicon atoms are retained in the final structure, imparting organic characteristics to the inorganic network. This integration at the molecular level results in a hybrid material with unique properties not found in the individual components. For instance, polysilsesquioxanes derived from MTMS can form hybrid glasses with tunable glass transition temperatures.

One method for processing these materials into films is electrospray deposition. This technique allows for the controlled deposition of the hybrid material from a dilute solution, enabling the formation of various surface structures, from dense films to superhydrophobic fractal coatings, by manipulating parameters such as substrate temperature and flow rate morressier.com. The sol-gel reaction, followed by free-radical polymerization, can also be employed to create high-performance ladder-like structured methacrylate (B99206) siloxane hybrid materials researchgate.net.

Design and Synthesis of Multifunctional this compound Hybrid Coatings

The versatility of the sol-gel process allows for the design and synthesis of multifunctional hybrid coatings by co-polymerizing MTMS with other organosilanes or inorganic precursors. This approach enables the fine-tuning of the coating's properties to meet specific application demands, such as mechanical resistance, hydrophobicity, and optical performance.

For example, mechanically resistant and hydrophobic coatings can be developed by creating a mixed system of this compound, diethoxydimethylsilane (B1329274), and tetraethoxysilane mdpi.comresearchgate.net. In this system, tetraethoxysilane enhances the mechanical properties, particularly hardness, while the methyl groups from MTMS and the in-situ generation of silicone oil contribute to the hydrophobic nature of the coating mdpi.comresearchgate.net. The synthesis of these coatings involves the hydrolysis of MTMS in an acidic medium to form a transparent sol, which is then applied to a substrate and cured mdpi.com.

Furthermore, the incorporation of specific organic functional groups can impart other functionalities. For instance, hybrid films with high refractive indices and transparency have been fabricated using a photoinitiated thiol-ene reaction between thiol phenyl polysiloxane (synthesized via a sol-gel reaction) and a photocrosslinker techscience.com. The introduction of phenyl groups, in this case, enhances both the refractive index and the hydrophobicity of the resulting film techscience.com.

Coating System	Precursors	Key Functionalities	Synthesis Method
Mechanical & Hydrophobic	This compound, Tetraethoxysilane, Diethoxydimethylsilane	High mechanical resistance, Hydrophobicity	Sol-gel
High Refractive Index	Thiol Phenyl Polysiloxane, Linalool	High refractive index, Optical transparency, Hydrophobicity	Sol-gel and Photoinitiated Thiol-ene Reaction
Abrasion Resistant	Methyltriethoxysilane, Colloidal Silica (B1680970)	Abrasion resistance	Sol-gel

Integration with Inorganic Matrices (e.g., SiO₂, TiO₂) for Enhanced Material Performance

The performance of this compound-based hybrid materials can be significantly enhanced by integrating them with inorganic matrices like silicon dioxide (SiO₂) and titanium dioxide (TiO₂). These inorganic nanoparticles introduce a hierarchical roughness to the surface and can improve the mechanical and thermal stability of the coating.

The combination of SiO₂/TiO₂ with MTMS has been shown to synergistically increase the hydrophobicity of coatings on glass substrates researchgate.net. The deposition of SiO₂ and TiO₂ particles, followed by a layer of MTMS, creates a micro-nanoscale surface roughness. This roughness, combined with the low surface energy provided by the methyl groups of MTMS, leads to a significant increase in the water contact angle researchgate.netmdpi.com. The sequence of deposition of the inorganic layers can also influence the final properties, with a SiO₂/TiO₂/MTMS structure showing higher contact angles and stability than a TiO₂/SiO₂/MTMS configuration researchgate.net.

In a study on hydrophobic coatings, a composite of MTMS and SiO₂ derived from silica rock was used to create a coating with a water contact angle of over 108° aip.org. The addition of SiO₂ was found to increase the surface roughness, which is a key factor in achieving good hydrophobic properties aip.org. Similarly, the preparation of silica-methyltrimethoxysilane nanocomposites using various silica sources (TEOS, sodium silicate (B1173343), and rice husk ash) demonstrated that the water contact angle increases with an increasing amount of silica due to the clustering of silica nanoparticles, which provides a rougher surface uctm.eduresearchgate.net.

Surface Modification Methodologies Utilizing this compound

This compound is extensively used for surface modification due to its ability to form a covalent bond with hydroxyl-rich surfaces and simultaneously present non-polar methyl groups to the environment.

Investigations into the Hydrophobizing Effects of this compound

The hydrophobizing effect of this compound is attributed to two main factors: the reduction of surface energy and the creation of surface roughness. The methyl groups (-CH₃) are inherently non-polar and thus have low surface energy. When MTMS is coated onto a surface, these methyl groups are oriented outwards, leading to a water-repellent surface uctm.edu.

The hydrophobicity can be further enhanced by increasing the surface roughness. This is often achieved by incorporating nanoparticles, such as SiO₂ and TiO₂, into the MTMS coating mdpi.com. A rough surface traps air pockets, reducing the contact area between a water droplet and the solid surface, which allows the droplet to roll off easily mdpi.comuctm.edu. The combination of low surface energy from MTMS and increased surface roughness from nanoparticles can lead to superhydrophobic surfaces with very high water contact angles.

Research has shown that the water contact angle of glass coated with a silica-MTMS nanocomposite can reach as high as 132° when TEOS is used as the silica source uctm.eduresearchgate.net. The water contact angle was also found to increase with an increasing amount of silica in the composite uctm.eduresearchgate.net. The table below summarizes the effect of different silica sources on the hydrophobicity of MTMS-based coatings.

Silica Source	Resulting Water Contact Angle (WCA)
Tetraethyl Orthosilicate (B98303) (TEOS)	132°
Sodium Silicate	~116°
Rice Husk Ash	~116°

Surface Functionalization of Cellulosic Materials and Nanocellulose

Cellulosic materials, including nanocellulose, are naturally hydrophilic due to the abundance of hydroxyl (-OH) groups on their surface. This hydrophilicity limits their application in hydrophobic polymer matrices. Surface functionalization with this compound, a process known as silylation, can effectively render these materials hydrophobic acs.orgbioresources.comncsu.edu.

The silylation process involves the reaction of the silanol groups of hydrolyzed MTMS with the hydroxyl groups on the cellulose (B213188) surface, forming stable Si-O-C covalent bonds nih.gov. This process grafts the organosilicon molecules onto the cellulose surface, with the methyl groups oriented outwards, thus changing the surface from hydrophilic to hydrophobic ncsu.edu. Theoretical studies have shown that the hydrolysis products of silane (B1218182) coupling agents with two hydroxyl groups are more favorable for the growth of the organosilicon layer on the cellulose surface bioresources.comncsu.edu.

This surface modification is crucial for the development of advanced composites. For instance, silylated nanofibrillated cellulose sponges exhibit hydrophobic and oleophilic properties, making them suitable for applications such as removing oil spills from water acs.org. The silylation of nanocellulose can also improve its thermal stability nih.gov. The modification of nanocellulose with silane coupling agents enhances its dispersibility in non-polar polymer matrices, leading to nanocomposites with improved mechanical properties acs.org.

Modification of Inorganic Substrates and Particulates (e.g., Silica Aerogels, Nanoparticles)

This compound (MTMS) is a key organosilicon compound utilized in the surface modification of various inorganic substrates and particulates. wikipedia.org Its application in this context is primarily to alter the surface chemistry, leading to enhanced properties such as hydrophobicity and improved compatibility with other materials. The modification process typically involves the hydrolysis and condensation of MTMS on the surface of the substrate.

In the realm of silica aerogels, MTMS is frequently used as a precursor or co-precursor in the sol-gel process to impart hydrophobicity and improve mechanical properties. researchgate.netresearchgate.net The methyl groups in MTMS are responsible for creating a water-repellent surface. For instance, MTMS-based silica aerogels can exhibit a water contact angle as high as 160.2°, indicating superhydrophobic properties. researchgate.net The use of MTMS in combination with other precursors like tetraethoxysilane (TEOS) allows for the synthesis of co-precursor aerogels with tailored properties. researchgate.net Research has shown that the concentration of catalysts, such as ammonia, can influence the density and porosity of these aerogels. researchgate.net Furthermore, the solvent system used during the sol-gel process, such as a water/ethanol (B145695) mixture, can significantly affect the mechanical characteristics of the resulting silica aerogels. researchgate.net

The modification of nanoparticles with MTMS is another significant area of research. This surface treatment can render nanoparticles hydrophobic and improve their dispersion in organic matrices. For example, SiO2 nanoparticles derived from silica rock have been composited with MTMS to create hydrophobic materials. aip.orgaip.org The synthesis of MTMS-based SiO2 can be achieved through methods like the Stöber method. aip.org The resulting composite materials, when applied as coatings, have demonstrated good hydrophobicity with water contact angles exceeding 90°. aip.orgaip.org Molecular dynamics simulations have been employed to investigate the surface bonding of silica sol particles modified by MTMS at various temperatures, revealing that increasing the modification temperature accelerates the hydrolysis rate of MTMS and promotes the formation of a stable -Si-O-Si- network structure on the particle surface. nih.gov

Control of Surface Roughness and Wettability through this compound Treatment

The treatment of surfaces with this compound provides a robust method for controlling surface roughness and, consequently, wettability. The hydrolysis and condensation of MTMS on a substrate can lead to the formation of a micro- or nano-structured surface, which is a key factor in achieving desired wetting properties.

The hydrophobicity of a surface is influenced by both its chemical composition and its physical topography. MTMS introduces methyl groups, which are inherently non-polar, to the surface, thereby reducing its surface energy and increasing its hydrophobicity. The controlled hydrolysis of MTMS allows for the creation of a rough surface texture, which can further enhance the hydrophobic effect. This phenomenon is often described by the Cassie-Baxter model, where air can be trapped within the rough structures of the surface, minimizing the contact area between the liquid and the solid surface.

Research has demonstrated a clear correlation between MTMS treatment and increased water contact angles. For instance, MTMS/SiO2 composite coatings have been shown to increase the water contact angle of steel surfaces to over 108°. aip.orgaip.org This is attributed to the increased surface roughness created by the SiO2 particles and the hydrophobic nature of the MTMS. In the case of MTMS-based silica aerogels, the formation of a three-dimensional porous network with nano-scale features contributes to their superhydrophobic character, with contact angles reaching up to 166°. researchgate.netd-nb.info

The ability to tune the molar ratios of MTMS to other components in a formulation, such as dimethyl sulfoxide (B87167) (DMSO) as a solvent, allows for the adjustment of the hydrophobicity of the resulting material. researchgate.net This precise control over surface properties makes MTMS a valuable tool in the fabrication of self-cleaning and water-repellent surfaces.

This compound in Composite Material Systems

Development of this compound-Reinforced Composite Aerogels (e.g., Graphene, Carbon Fiber)

This compound plays a crucial role in the development of reinforced composite aerogels, particularly with advanced materials like graphene and carbon fiber. These composite aerogels exhibit enhanced mechanical properties and functionalities compared to their non-reinforced counterparts.

A notable example is the creation of a hydrophobic carbon-fiber and this compound-reinforced graphene composite aerogel (aCF-MGA). acs.orgacs.org In this composite, MTMS and graphene oxide (GO) form a dense interlayer porous network through covalent cross-linking and hydrogen bonding. acs.orgacs.org The alkali-treated carbon fiber provides mechanical support, resulting in an aerogel with a distinctive "porous honeycomb" structure and exceptional mechanical qualities. acs.org This aCF-MGA aerogel demonstrates ultrahigh elasticity, ultralight density (4.5 mg/cm³), and high conductivity (2.85 S/cm). acs.orgacs.org The synergistic effect of the components makes it a promising material for applications such as high-strength strain sensors. acs.orgacs.orgfigshare.com

The incorporation of MTMS not only reinforces the structure but also imparts hydrophobicity to the composite aerogel, which can be beneficial in various applications. The development of such advanced composite aerogels highlights the versatility of MTMS in creating lightweight, robust, and functional materials.

Property	Value
Density	4.5 mg/cm³
Conductivity	2.85 S/cm
Sensitivity	27.34 kPa⁻¹
Response Time	96 ms
Relaxation Time	68 ms

Table 1: Properties of aCF-MGA Aerogel

Reinforcement of Polymer Composites with this compound Derivatives

This compound and its derivatives are utilized to reinforce polymer composites, enhancing their mechanical and thermal properties. The incorporation of MTMS-based structures into a polymer matrix can lead to a more robust and durable material.

One approach involves the use of MTMS in the synthesis of polymer-reinforced silica aerogels. For instance, the elastic properties of silica aerogels can be improved by reinforcing them with a tri-isocyanate, with MTMS and bis(trimethoxysilylpropyl)amine (B1216377) (BTMSPA) forming the silica structure. nih.gov The tri-isocyanate provides additional branching and reinforcement, leading to increased compressive strength while maintaining the flexibility of the aerogel. nih.gov The compressive moduli of such reinforced aerogels can range from 0.001 to 158 MPa. nih.gov

Another strategy involves the use of polyvinylmethyldimethoxysilane (PVMDMS) polymers to strengthen MTMS-based silica aerogels (MSAs). rsc.org The integration of PVMDMS into the silica network results in PRMSAs (PVMDMS reinforced MSAs) with improved hydrophobic properties and perfectly elastic recovery. rsc.org These reinforced aerogels also exhibit a high surface area and low thermal conductivity. rsc.org

The use of MTMS derivatives as fillers or as part of the polymer backbone can significantly enhance the performance of polymer composites, opening up possibilities for their use in demanding applications.

Property	Value
Water Contact Angle	136.9°
Compressive Strength	0.19 to 1.98 MPa
Surface Area	1039 m² g⁻¹
Thermal Conductivity	0.0228 W m⁻¹ K⁻¹
Thermal Stability	up to 222.3 °C in air

Table 2: Properties of PVMDMS Reinforced MSAs (PRMSAs)

Applications in Heritage Science and Conservation

This compound has found valuable applications in the field of heritage science and conservation, particularly for the stabilization and protection of cultural artifacts. Its ability to penetrate porous materials and form a stable, protective network makes it suitable for treating a variety of materials, including waterlogged wood and stone.

In the conservation of waterlogged archaeological wood, MTMS has proven to be an effective stabilizing agent. researchgate.net Treatment with MTMS can significantly reduce shrinkage of the wood upon drying. researchgate.net For highly degraded wood, shrinkage can be reduced from as high as 70% to between 6-16% after treatment. researchgate.net The treatment method, whether by soaking or an oscillating pressure method, has been shown to be effective in providing good dimensional stability. researchgate.net

For the conservation of stone cultural assets, oligomers of this compound have been investigated as reinforcement agents. researchgate.net These oligomers, when applied to model sand with a catalyst, have shown higher compressive strength compared to some commercial stone reinforcement agents. researchgate.net The addition of these oligomers to existing commercial agents has also been found to be effective. researchgate.net

Furthermore, MTMS-based coatings have been proposed as anti-graffiti treatments for the protection of stone and buildings. nih.gov These coatings offer high repellency to various fluids, along with high stability and transparency, helping to preserve the aesthetic and structural integrity of cultural heritage sites. nih.gov

Material	Application	Key Findings
Waterlogged Wood	Stabilization	Reduced shrinkage from up to 70% to 6-16% in highly degraded wood.
Stone	Reinforcement	Oligomers of MTMS showed higher compressive strength than some commercial agents.
Stone and Buildings	Anti-graffiti Coating	High repellency, stability, and transparency.

Table 3: Applications of this compound in Heritage Science

Stabilization and Consolidation of Archaeological Waterlogged Wood with this compound

The conservation of waterlogged archaeological wood presents a significant challenge due to its high water content and degraded cellular structure. Upon drying, such artifacts are prone to severe shrinkage, cracking, and irreversible deformation. researchgate.netresearchgate.net this compound (MTMS) has emerged as an effective agent for the stabilization and consolidation of these fragile materials. researchgate.net The treatment process typically involves impregnating the waterlogged wood with a solution of MTMS, often in a solvent like ethanol, using methods such as vacuum-pressure impregnation. researchgate.net

The primary mechanism of MTMS in wood stabilization involves the hydrolysis and subsequent condensation of the silane within the wood's cellular structure. This process forms a polysiloxane network that bulks the cell walls, providing internal support and preventing them from collapsing as water is removed. proquest.com This "bulking" mechanism is crucial for maintaining the object's original dimensions. proquest.com Research has demonstrated that this treatment is particularly effective, providing good dimensional stability for wood with varying degrees of degradation. researchgate.net

Studies have shown that MTMS treatment can significantly reduce wood shrinkage, with reported anti-shrink efficiency (ASE) values ranging from 76% to over 90%. mdpi.combangor.ac.uknih.gov For instance, in one study, highly degraded elm heartwood and oak sapwood, which showed shrinkage of about 70% and 45% respectively when untreated, experienced significantly reduced shrinkage of 6–16% after treatment with MTMS. researchgate.netmdpi.com The effectiveness of the treatment is also indicated by the weight percent gain (WPG) of the wood after impregnation, which can be substantial. For highly degraded wood, the tissue can absorb large amounts of the silane, leading to a WPG of around 200-242%. proquest.commdpi.com

In addition to providing structural support, the polysiloxane network formed by MTMS imparts hydrophobic properties to the wood, decreasing its hygroscopicity by more than half in highly degraded samples. mdpi.combangor.ac.uk This reduction in water absorption capacity further contributes to the long-term dimensional stability of the treated artifact. researchgate.net

Table 1: Effectiveness of this compound (MTMS) Treatment on Archaeological Waterlogged Wood

Wood Type & Degradation Level	Treatment	Shrinkage (%)	Anti-Shrink Efficiency (ASE) (%)	Weight Percent Gain (WPG) (%)
Highly Degraded Elm Heartwood	Untreated	~70	N/A	N/A
Highly Degraded Elm Heartwood	MTMS Treated	6-16	94.6	~242
Highly Degraded Oak Sapwood	Untreated	~45	N/A	N/A
Highly Degraded Oak Sapwood	MTMS Treated	6-16	99.9	~200
Slightly Degraded Oak Heartwood	Untreated	N/A	N/A	N/A
Slightly Degraded Oak Heartwood	MTMS Treated	<2	68.9	N/A

Analysis of Viscoelastic Behavior and Mechanical Reinforcement in Treated Wood

Beyond dimensional stabilization, this compound treatment also significantly alters the mechanical and viscoelastic properties of archaeological wood. Dynamic Mechanical Analysis (DMA) is a key technique used to characterize these changes over a range of temperatures. mdpi.combangor.ac.uk The results from such analyses show that MTMS not only prevents the collapse of degraded cell walls but also provides mechanical reinforcement. mdpi.combangor.ac.uk

For heavily degraded wood, MTMS treatment leads to a notable increase in the storage modulus (E′). mdpi.com The storage modulus represents the elastic component of the material, and its increase signifies enhanced stiffness and resistance to deformation. mdpi.combangor.ac.uk By covering and encrusting the wood cell walls, the polymerized silane effectively reinforces their mechanical strength. mdpi.com This is a critical improvement for fragile archaeological artifacts. Some studies on decayed wood treated with similar organosilicon compounds have reported that mechanical properties such as indentation hardness and elastic modulus can be enhanced by factors of 15 and 20, respectively, compared to untreated wood. bucea.edu.cn

Interestingly, while increasing stiffness, MTMS also exhibits a plasticizing effect on the treated wood. mdpi.combangor.ac.uknih.gov This is observed as an increase in the loss modulus (E″), which represents the viscous component of the material's behavior. mdpi.com The plasticizing effect is further confirmed by the appearance of a new peak in the damping factor (tan δ), which is the ratio of the loss modulus to the storage modulus (E″/E′). mdpi.combangor.ac.uk This dual behavior arises because while MTMS reduces the wood's natural hygroscopicity, limiting the plasticizing effect of water, the polysiloxane polymer itself contributes to the viscous response of the composite material. mdpi.combangor.ac.uknih.gov

Table 2: Summary of Viscoelastic Effects of MTMS Treatment on Highly Degraded Archaeological Wood

Property	Observation	Interpretation
Storage Modulus (E′)	Significant increase	Increased stiffness and resistance to deformation. Reinforcement of the wood's mechanical strength.
Loss Modulus (E″)	Increased value	Plasticizing effect from the polysiloxane polymer, contributing to the viscous behavior of the treated wood.
Damping Factor (tan δ)	Introduction of a new peak	Indicates a change in the material's damping properties and confirms the plasticizing effect of the MTMS polymer.

Table 3: Chemical Compounds Mentioned

Compound Name
This compound
Ethanol
Methanol (B129727)

Characterization and Analytical Techniques in Methyltrimethoxysilane Research

Spectroscopic Analysis for Structural Elucidation and Reaction Monitoring

Spectroscopy is a cornerstone in the analysis of methyltrimethoxysilane, particularly for confirming its molecular structure and observing the progression of its hydrolysis and condensation reactions, which are central to the sol-gel process.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for obtaining detailed structural information and for quantitatively monitoring the reactions of this compound. nih.govsemanticscholar.org

¹H NMR: Proton NMR is used to identify and quantify the different proton-containing groups in the molecule. For the this compound monomer, the spectrum shows distinct signals for the methyl group attached to the silicon atom and the methoxy (B1213986) groups. rsc.orgchemicalbook.com The hydrolysis process, where methoxy groups (-OCH₃) are replaced by hydroxyl groups (-OH), can be followed by observing the disappearance of the methoxy proton signal and the appearance of signals from liberated methanol (B129727) and water. afinitica.com

¹³C NMR: Carbon-13 NMR provides information about the carbon environments within the molecule. The spectrum of this compound shows separate resonances for the carbon of the Si-CH₃ group and the carbons of the -OCH₃ groups.

²⁹Si NMR: Silicon-29 NMR is particularly powerful for studying the condensation of silanes. osti.gov It can distinguish between silicon atoms with different numbers of siloxane (Si-O-Si) bridges. ucsb.edu High-resolution ²⁹Si NMR has been used to investigate the acid-catalyzed hydrolysis and esterification reactions of MTMS in methanol. osti.gov This technique allows for the assignment of closely spaced resonances of the various hydrolysis products. osti.gov Although reaction rates can be rapid, ²⁹Si NMR can determine the pseudo-equilibrium concentration distributions of the resulting hydrolysis products over a range of H₂O/Si ratios. osti.gov It has also been used to monitor the integration of silicon oil in MTMS-based coatings. mdpi.com

Table 1: Representative NMR Chemical Shifts for this compound

Nucleus	Group	Chemical Shift (ppm)
¹H	Si-CH ₃	~0.1 ppm
¹H	Si-OCH ₃	~3.5 ppm
¹³C	Si-C H₃	~-9.0 ppm
¹³C	Si-OC H₃	~50.0 ppm
²⁹Si	(C H₃)Si (OCH₃)₃	~-41.0 ppm

Note: Chemical shifts are approximate and can vary based on solvent and experimental conditions.

Fourier Transform Infrared (FT-IR) spectroscopy is a versatile and widely used technique for identifying functional groups and monitoring the chemical changes during the sol-gel processing of this compound. researchgate.net The FT-IR spectrum of the MTMS monomer displays characteristic absorption bands corresponding to its specific chemical bonds.

Key vibrational modes observed in the FT-IR spectrum of MTMS and its derivatives include:

Si-CH₃ bond: This bond is clearly identifiable in the spectrum and confirms the presence of the methyl group attached to the silicon atom. researchgate.net

Si-O-C stretching: These vibrations are characteristic of the methoxy groups attached to the silicon atom.

C-H stretching: These bands arise from the methyl and methoxy groups.

FT-IR is highly effective for monitoring the hydrolysis and condensation reactions. researchgate.net As hydrolysis proceeds, the intensity of the bands associated with the Si-O-C bonds of the methoxy groups decreases, while a broad band corresponding to Si-OH (silanol) groups and water appears. During condensation, the Si-OH band diminishes, and the characteristic broad and strong absorption band for Si-O-Si (siloxane) linkages emerges and grows, indicating the formation of the polysiloxane network. researchgate.net This makes FT-IR an efficient tool for tracking the conversion of the monomer into the final polymeric material. researchgate.netresearchgate.net

Microscopic and Morphological Characterization

Microscopy techniques are vital for characterizing the surface and internal structure of materials synthesized from this compound. They provide direct visual information on features such as surface roughness, porosity, particle size, and film continuity, which are critical to the material's performance. mdpi.com

Scanning Electron Microscopy (SEM) is a primary technique for analyzing the surface morphology and topography of MTMS-derived materials, such as coatings and xerogels. pressbooks.pub SEM utilizes a focused beam of electrons to generate high-resolution images of the sample surface. mdpi.com

In the study of MTMS-based coatings, SEM is used to:

Assess Film Homogeneity and Continuity: SEM images can reveal whether a coating is uniform and covers the substrate completely or if it has defects like cracks, pinholes, or uncoated areas. mdpi.comnih.gov For instance, coatings prepared from MTMS sols can sometimes exhibit cracks upon drying, which are readily observed in SEM micrographs. mdpi.com

Determine Surface Roughness: The texture of the surface can be qualitatively assessed. Studies have shown that the surface morphology of MTMS-derived thin layers can be influenced by preparation conditions such as pH; layers prepared at acidic pH tend to be smoother, while those prepared at alkaline pH are rougher. researchgate.net

Examine Particle Morphology: When MTMS is used to synthesize composite materials, SEM can be used to observe the morphology of the resulting particles. aip.org

When coupled with Energy-Dispersive X-ray Spectroscopy (EDS), SEM can also provide elemental composition analysis of the surface. mdpi.com

Transmission Electron Microscopy (TEM) offers much higher resolution than SEM and is used to investigate the internal structure of materials at the nanoscale. pressbooks.pub Instead of scanning the surface, a high-energy electron beam is passed through an ultrathin sample to form an image. pressbooks.pubresearchgate.net

TEM is particularly useful for characterizing MTMS-based nanomaterials, such as:

Aerogels: The porous network structure of MTMS-based silica (B1680970) aerogels can be visualized. TEM images help in understanding the interconnected network of silica particles and the size of the pores within the aerogel structure. researchgate.net

Nanoparticles: For materials incorporating nanoparticles, TEM provides direct observation of particle size, size distribution, and shape. nih.govutexas.edu It can confirm the presence of discrete nanoparticles within a matrix and assess their dispersion.

TEM is a powerful tool for gaining a fundamental understanding of the nanostructure of MTMS-derived materials, which is crucial for relating the synthesis process to the material's final properties. utexas.edu

Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique that provides three-dimensional topographical information about a sample's surface at the nanometer scale. nanoscientific.orgazom.com It works by scanning a sharp tip over the surface and measuring the forces between the tip and the sample. nanoscientific.org

In the context of this compound research, AFM is primarily used to:

Quantify Surface Roughness: Unlike the qualitative assessment from SEM, AFM provides quantitative data on surface roughness parameters (e.g., root-mean-square roughness). researchgate.netresearchgate.netespublisher.com This is critical for applications where surface smoothness is important. Studies on MTMS-based coatings have used AFM to show that surface roughness can be influenced by the curing temperature, with roughness sometimes decreasing as condensation proceeds at higher temperatures. nih.gov

Assess Nanomechanical Properties: Certain AFM modes can be used to probe mechanical properties like elasticity and adhesion at the nanoscale, providing insights into the physical characteristics of the coating. azom.com

AFM is complementary to electron microscopy, offering superior vertical resolution and the ability to operate in various environments without the need for a vacuum. researchgate.net

Rheological and Mechanical Property Assessment

The assessment of rheological and mechanical properties is crucial for understanding the performance of materials derived from this compound (MTMS). These properties dictate the material's response to deformation and stress, which is essential for applications ranging from flexible aerogels to hard coatings.

Dynamic Mechanical Analysis (DMA) is a powerful technique used to investigate the viscoelastic behavior of materials by applying a sinusoidal stress and measuring the resultant strain. This analysis provides quantitative values for the storage modulus (E'), representing the elastic portion of the response, and the loss modulus (E''), representing the viscous portion. The ratio of these two moduli (E''/E') is known as tan delta (tan δ), or the damping factor, which quantifies energy dissipation.

In the study of MTMS-derived materials, DMA is employed to characterize properties across a range of temperatures. For instance, a low-density (approximately 38 mg/cm³) silica aerogel prepared from MTMS was analyzed using DMA over a temperature range of -150°C to 300°C. The results demonstrated that the storage modulus of the aerogel is highly sensitive to temperature changes, indicating transitions in the material's mechanical behavior. Such analysis is vital for applications where materials are subjected to varying thermal environments.

DMA can reveal key thermal events such as the glass transition temperature (Tg), where a material transitions from a rigid, glassy state to a more rubbery state. This transition is typically observed as a sharp decrease in the storage modulus and a peak in the tan delta curve.

Microrheology offers a method to probe the local viscoelastic properties of soft materials, such as the gels formed during the sol-gel process of this compound. Unlike bulk rheology which measures average properties, microrheology tracks the motion of embedded tracer particles (typically micron-sized) to deduce the characteristics of the surrounding matrix. This technique is particularly valuable for studying heterogeneous and evolving systems.

The motion of these probe particles, driven by thermal fluctuations (passive microrheology) or an external force like a laser or magnetic field (active microrheology), is analyzed to determine the local storage (G') and loss (G'') moduli. The mean squared displacement (MSD) of the particles is a key parameter; in a purely viscous fluid, particles exhibit free diffusion (MSD ~ time), while in a purely elastic solid, their movement is constrained (MSD plateaus). In a viscoelastic material like a forming silica gel, the MSD exhibits a sub-diffusive behavior that reflects the complex interplay between viscous and elastic responses.

While specific research applying microrheology to MTMS-derived gels is not extensively documented, the technique is widely used for analogous sol-gel systems. For example, studies on other silica sol-gel processes have used microrheology to monitor the transition from a low-viscosity sol to a structured, elastic gel network. This provides insights into gelation kinetics and the microscopic structure of the gel, which are directly applicable to understanding the formation of MTMS-based materials. The technique can elucidate how factors like pH and precursor concentration affect the homogeneity and mechanical properties of the final gel network at a microscopic level.

Nanoindentation is a precise technique for determining the hardness and elastic modulus of materials at the nanoscale, making it ideal for characterizing thin films and coatings derived from this compound. The method involves pressing a sharp indenter tip of a known geometry into the material's surface while continuously measuring the applied load and penetration depth.

The resulting load-displacement curve provides a wealth of information. From this curve, the hardness (resistance to plastic deformation) and the reduced elastic modulus can be calculated. This technique is particularly useful for evaluating the mechanical performance of hybrid coatings where MTMS is combined with other precursors.

Research on hybrid silica-based coatings has demonstrated the utility of nanoindentation. In one study, coatings were prepared using methyltriethoxysilane (MTES) and tetraethoxysilane (TEOS). The addition of TEOS, which increases the inorganic network fraction and the formation of quaternary silicon-oxygen tetrahedra, led to a significant increase in both hardness and elastic modulus. Similarly, another study on multifunctional hybrid coatings using MTMS, diethoxydimethylsilane (B1329274), and TEOS also reported an increase in hardness and elastic modulus with the addition of TEOS. researchgate.net

These findings highlight how formulation changes directly impact the mechanical integrity of the final coating, a critical factor for applications requiring abrasion resistance and durability.

Nanoindentation Data for Hybrid Siloxane Coatings

Coating Formulation	Hardness (GPa)	Elastic Modulus (GPa)
MTMS-Diethoxydimethylsilane based	~0.25	~3.0
MTMS-Diethoxydimethylsilane + TEOS	~0.35	~4.2

Other Advanced Characterization Methodologies

Beyond rheological and mechanical testing, a suite of other advanced techniques is essential for a comprehensive understanding of MTMS-derived materials.

X-ray Diffraction (XRD) is a primary tool for investigating the atomic and molecular structure of materials. It is particularly useful for distinguishing between crystalline materials, which have a long-range ordered structure, and amorphous materials, which lack this order.

When applied to materials synthesized from this compound, such as silica nanoparticles or aerogels, XRD patterns typically reveal their structural nature. Most often, silica derived from MTMS through sol-gel processes is amorphous. mdpi.comarxiv.org This is characterized in the XRD pattern by a very broad diffraction peak, commonly observed around a 2θ angle of 22°-24°. arxiv.orgnih.gov This broad hump signifies the absence of long-range atomic order, which is characteristic of a glassy silica network.

However, under certain synthesis conditions, crystalline structures can be formed. In one study, silica nanoparticles synthesized using MTMS as a precursor were found to exhibit a crystalline quartz structure. acs.org The corresponding XRD pattern showed distinct, sharp peaks corresponding to specific crystallographic reflection planes, such as (100), (110), and (111). acs.org The Scherrer equation can be applied to the width of these sharp diffraction peaks to estimate the average size of the crystalline domains or nanoparticles.

Thermal analysis techniques are indispensable for evaluating the thermal stability, decomposition pathways, and phase transitions of polymers and hybrid materials derived from MTMS.

Thermogravimetric Analysis (TGA) measures the change in a material's mass as a function of temperature in a controlled atmosphere. This technique is used to determine the onset of decomposition, identify the different stages of degradation, and quantify the amount of residual material. For MTMS-based materials, TGA curves typically show several weight loss events. For instance, in hybrid aerogels made from MTMS and glycidoxypropyltrimethoxysilane (GPTMS), an initial weight loss below 200°C is attributed to the removal of adsorbed water and residual solvents. Subsequent weight loss stages at higher temperatures correspond to the decomposition of organic groups. A significant weight loss event around 550°C is associated with the thermal decomposition of the methyl groups (Si-CH₃) attached to the silicon backbone. nih.gov

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal transitions such as the glass transition temperature (Tg), melting, and crystallization. In a study of hybrid melting gels prepared from this compound (MTES) and dimethyldimethoxysilane (DMDES), DSC was used to identify the glass transition temperature. researchgate.netmdpi.com It was found that the Tg decreased as the proportion of the more flexible di-substituted siloxane (DMDES) increased, indicating a less constrained network. researchgate.net DSC curves can also reveal exothermic peaks related to curing or crosslinking reactions and endothermic peaks associated with melting or softening. researchgate.net

Thermal Properties of MTES-DMDES Hybrid Gels from DSC

MTES Content (mol%)	DMDES Content (mol%)	Glass Transition Temperature (Tg) (°C)
75	25	-0.3
70	30	-17.7
60	40	-40.5
50	50	-56.7

Thermal Decomposition Stages of MTMS-GPTMS Aerogels from DTA/TGA

Temperature Range	Event	Associated Species
~260°C	Endothermic Peak (DTA) / Weight Loss (TGA)	Evolution of organics
~300°C	Endothermic Peak (DTA) / Weight Loss (TGA)	Evolution of structural water
~550°C	Endothermic Peak (DTA) / Weight Loss (TGA)	Decomposition of methyl groups (Si-CH₃)

Contact Angle Measurements for Wettability Characterization

Contact angle measurement is a fundamental technique for quantifying the wettability of a solid surface. The contact angle is the angle formed at the three-phase boundary where a liquid, gas, and solid intersect. nanoscience.com This measurement provides a quantitative assessment of a liquid's tendency to spread over or adhere to a solid surface. aalto.fi Surfaces are generally classified based on their water contact angle (WCA); a WCA less than 90° indicates a hydrophilic (water-attracting) surface, while a WCA greater than 90° signifies a hydrophobic (water-repellent) surface. nanoscience.comaip.orguskino.com In the context of this compound (MTMS) research, contact angle measurements are crucial for evaluating the effectiveness of MTMS-based coatings in modifying surface properties, particularly for imparting hydrophobicity.

The application of MTMS to various substrates is primarily aimed at reducing the surface energy. The hydrophobic characteristics are attributed to the methyl groups of MTMS, while the methoxy groups serve as a coupling agent, forming bonds with the substrate surface. uctm.edu Research has consistently demonstrated that coatings derived from MTMS significantly increase the water contact angle on various materials, confirming a shift towards a more hydrophobic state.

Detailed research findings have shown the effectiveness of MTMS in creating water-repellent surfaces on diverse substrates:

Glass Substrates: The preparation of silica-methyltrimethoxysilane nanocomposites has been investigated to enhance the hydrophobicity of glass surfaces. In one study, the choice of silica source within the MTMS composite significantly influenced the resulting wettability. A nanocomposite using tetraethyl orthosilicate (B98303) (TEOS) as the silica source yielded the highest water contact angle of 132°. uctm.eduresearchgate.net When sodium silicate (B1173343) or rice husk ash were used as the silica source, the WCA was approximately 116°. uctm.eduresearchgate.net These studies also found that the WCA tends to increase as the amount of silica in the composite increases. uctm.eduresearchgate.net

Steel Surfaces: Hydrophobic coatings have been successfully applied to steel using a composite of MTMS and silicon dioxide (SiO2). These coatings exhibit good hydrophobicity, with a water contact angle exceeding 90°. aip.orgaip.org Research has reported a maximum WCA for an MTMS/SiO2 modified coating on a steel surface of approximately 108°. aip.orgaip.org The presence of non-polar methyl groups from the MTMS is credited with this increase in hydrophobicity. aip.org

Wood Surfaces: MTMS-based treatments have been used to create superhydrophobic properties on wood. An alkaline MTMS-based silica sol applied to a wood surface resulted in a water contact angle of 156.0°. researchgate.netresearchgate.net This high contact angle indicates a significant reduction in surface wettability, leading to enhanced dimensional stability and water repellency. researchgate.net

The data from these studies highlight the versatility of MTMS in modifying surface wettability across different materials.

Table 1. Water Contact Angle (WCA) of Surfaces Treated with this compound-Based Coatings

Substrate	Coating Composition	Resulting Water Contact Angle (°)	Reference
Glass	Silica-MTMS nanocomposite (using TEOS as silica source)	132°	uctm.eduresearchgate.net
Glass	Silica-MTMS nanocomposite (using sodium silicate as silica source)	~116°	uctm.eduresearchgate.net
Glass	Silica-MTMS nanocomposite (using rice husk ash as silica source)	~116°	uctm.eduresearchgate.net
Steel	MTMS/SiO2 composite	108°	aip.orgaip.org
Wood	MTMS-based silica sol	156°	researchgate.netresearchgate.net

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Theoretical and Computational Approaches to Methyltrimethoxysilane Systems

Density Functional Theory (DFT) Studies on Reaction Mechanisms

Density Functional Theory (DFT) has become an essential method for investigating the fundamental reaction mechanisms of methyltrimethoxysilane, particularly its hydrolysis and subsequent condensation, which are the cornerstone of the sol-gel process. uc.pt DFT calculations allow for the detailed exploration of potential energy surfaces, the characterization of transition states, and the determination of reaction energetics.

Research using DFT has re-examined the hydrolysis mechanism of MeSi(OMe)3. researchgate.net Studies have investigated the reaction under various conditions, including neutral, acidic, and basic environments. researchgate.net For instance, in neutral conditions, the role of a fluoride (B91410) ion catalyst has been explored, revealing that the formation of a pentacoordinate silicon intermediate proceeds with an energy barrier. researchgate.net In acidic solutions, DFT calculations have shown that MTMS precursors are more inclined to hydrolyze than to condense, with the hydrolysis processes being energetically more favorable compared to neutral conditions. researchgate.net Conversely, in alkaline solutions, the condensation rates are faster, leading to the formation of denser structures. researchgate.net

DFT is also employed to calculate the thermochemical properties of species involved in MTMS reactions. The enthalpies of formation and reaction for various species derived from methylmethoxysilanes have been computed using methods like B3LYP density functional theory. researchgate.net These calculations provide crucial data for understanding the stability of intermediates and products. researchgate.net For example, the reaction of this compound with hydrogen atoms has been modeled to predict the most likely products, such as dimethylmethoxysilanol and methyl radicals. researchgate.net

The following table presents computed thermochemical data for species related to methylsilane chemistry, illustrating the type of quantitative information derived from DFT studies.

Compound/Reaction	Property	Calculated Value (kcal/mol)
Various Si:C:O:H Species	Average Absolute Deviation of Enthalpies of Formation	3.89
Various Si:C:O:H Species	Average Absolute Deviation of Enthalpies of Reaction	1.86
Data sourced from DFT calculations at the B3LYP/6‐311+G(3df,2p)//B3LYP/6‐311+G(d) level. researchgate.net

These theoretical investigations provide a mechanistic framework, clarifying how factors like pH and catalysts influence the reaction pathways at a quantum-mechanical level. researchgate.netippi.ac.ir

Kinetic and Transition State Theory Calculations for this compound Reactions

Kinetic studies, often combining experimental techniques like Fourier-transform infrared spectroscopy (FTIR) and 29Si Nuclear Magnetic Resonance (NMR) with theoretical calculations, are vital for quantifying the rates of MTMS hydrolysis and condensation. researchgate.netresearchgate.netresearchgate.net These reactions can be complex, with multiple simultaneous and consecutive steps. researchgate.net

Theoretical models based on transition state theory are used to analyze the kinetic data and extract fundamental parameters. It has been shown that the acid-catalyzed hydrolysis of MTMS generally follows first-order reaction kinetics. researchgate.netresearchgate.net Computational studies have successfully modeled the condensation process by defining a set of propagation and condensation reactions, indicating that the hydrolysis of MTMS and the condensation of its partially hydrolyzed forms have competitive rates. researchgate.net

The influence of various factors on reaction kinetics has been a key area of research. The effect of different solvents (such as methanol (B129727), ethanol (B145695), and acetone) and temperature on the hydrolysis rate has been investigated. researchgate.net As expected, higher temperatures accelerate the hydrolysis of the precursor. researchgate.net By applying kinetic models to experimental data, crucial parameters can be determined.

Key Kinetic Parameters for MTMS Hydrolysis

Parameter	Description	Method of Determination
Rate Constants	Quantify the speed of the hydrolysis and condensation reactions.	Derived from modeling 29Si NMR and FTIR spectroscopy data. researchgate.netresearchgate.net
Activation Energy	The minimum energy required to initiate the hydrolysis reaction.	Achieved through linear regression analysis of temperature-dependent kinetic data. researchgate.net

| Arrhenius Frequency Factor | A pre-exponential constant related to the frequency of molecular collisions in the correct orientation. | Determined from Arrhenius plots based on experimental kinetics. researchgate.net |

These calculations reveal that steric and inductive effects of the silicon substituents work together to modulate the reactivity of silicon sites as the degree of condensation increases. researchgate.net For instance, reactions between already condensed species are, on average, significantly slower than condensations that involve a partially hydrolyzed monomer. researchgate.net

Molecular Dynamics and Monte Carlo Simulations of this compound-Derived Networks

While DFT and kinetic models describe the initial chemical reactions, Molecular Dynamics (MD) and Monte Carlo (MC) simulations are used to explore the subsequent large-scale assembly and resulting structure of MTMS-derived materials. nih.govrsc.org These techniques bridge the gap between molecular-level interactions and the macroscopic properties of the final polymer network or aerogel. uc.pt

The table below summarizes parameters used in a representative MD simulation of MTMS grafting onto a silica (B1680970) surface.

Simulation Parameter	Value/Description
System Components	This compound (MTMS), Hydroxylated SiO₂ Surface
Software Module	Forcite module, Material Studio 2020
Simulation Temperatures	298 K, 323 K, 328 K, 333 K
Cross-linking Criteria	Distance range of 0.3–0.5 nm, cross-linking degree of 10%
Data sourced from a study on MTMS-modified silica sol particles. mdpi.com

Reactive MD simulations have been employed to study the role of additives, such as the surfactant n-hexadecyl-trimethylammonium chloride (CTAC), in controlling the aggregation of MTMS in aqueous solutions. rsc.org These simulations revealed that CTAC molecules form self-assemblies that disperse among the growing MTMS clusters, effectively preventing uncontrolled aggregation and influencing the final microstructure of the resulting aerogel. rsc.org

Monte Carlo methods, including cellular automata models, are used to simulate the aggregation process on a more coarse-grained level. nih.gov These models can simulate diffusion-limited or reaction-limited cluster aggregation (DLCA/RLCA) to predict the evolution of the gel's microstructure and condensation kinetics. nih.gov Such simulations have proven effective in understanding how the initial chemical composition and kinetic constants of the MTMS synthesis impact the aggregation of secondary particles, ultimately determining the structure of the final material. nih.gov

Degradation Pathways and Environmental Fate Studies of Methyltrimethoxysilane Derived Materials

Thermal Degradation Mechanisms of Methyltrimethoxysilane Hybrid Materials

The thermal stability of hybrid materials derived from this compound (MTMS) is a critical factor in their application, particularly in environments exposed to elevated temperatures. Studies on the thermal decomposition of silica-MTMS hybrid glasses reveal a multi-stage process involving the removal of various organic and inorganic groups as the temperature increases.

The thermal decomposition of hybrid glasses prepared with this compound and tetraethoxysilane (TEOS) has been investigated using techniques such as Differential Thermal Analysis (DTA) and mass spectrometry. The degradation process begins at relatively low temperatures with the removal of physically adsorbed water at approximately 110°C. As the temperature rises, residual solvents and catalysts from the synthesis process, such as ethanol (B145695), dimethyl ether, and hydrochloric acid (HCl), are eliminated between 145°C and 160°C.

A significant exothermic event occurs around 300°C, which is associated with the removal and combustion of ethyl chloride (C2H5Cl), a compound that can form during the sol-gel process. The combustion of ethane (B1197151) (C2H6) is also noted as one of the most intensive effects during decomposition. The methyl groups attached to the silicon atoms are the most thermally stable organic component, requiring temperatures of approximately 600°C for their removal. Chemically bonded water and hydroxyl (-OH) groups exhibit high thermal stability, persisting up to 700°C. pwr.edu.pl

The primary degradation pathway involves the fragmentation and combustion of the organic moieties. Mass spectrometry has identified fragments such as (C2H4Cl)⁻, (C2H3Cl)2⁻, (C2H2Cl)3⁻, and CH3Cl, likely resulting from the fragmentation of C2H5Cl. The removal of these organic groups corresponds with the disappearance of Si-O-C bond vibrations in infrared spectra. pwr.edu.pl

The following table summarizes the key thermal degradation events for silica-MTMS hybrid materials.

Decomposition Temperature	Chemical Compound/Group Removed	Associated Effect
~110°C	Physically adsorbed water	Desorption
~145°C	Residual ethanol and dimethyl ether	Removal
~160°C	Not reacted catalyst (HCl)	Elimination
~300°C	Ethyl chloride (C2H5Cl)	Removal and combustion (strong exothermic effect)
>400°C	Ethane (C2H6) and other organic groups	Combustion
~600°C	Methyl groups	Removal
Up to 700°C	Chemically bonded water and OH⁻ groups	Removal

Data sourced from thermal decomposition studies of silica (B1680970) hybrid modified by this compound. pwr.edu.pl

Stability and Durability Studies of this compound Coatings and Composites

Coatings and composites formulated with this compound are valued for properties such as hydrophobicity and as protective layers. Their stability and durability are influenced by the formulation and environmental exposure.

Studies on hybrid coatings prepared with MTMS, tetraethoxysilane (TEOS), and diethoxydimethylsilane (B1329274) (DEDMS) show that the inclusion of TEOS can improve mechanical properties like hardness and Young's modulus. However, coatings made solely from MTMS can exhibit cracking, particularly after thermal curing and subsequent rapid cooling. mdpi.com The formulation plays a crucial role; for instance, combining MTMS with other precursors like SiO2 and TiO2 can enhance both hydrophobicity and the stability of the resulting coating. researchgate.net

The long-term durability of silane-based coatings, particularly when exposed to aqueous environments, is a key consideration. While not specific to MTMS, studies on similar organosilanes like octadecyltrimethoxysilane (B1207800) (ODTMS) on aluminum alloys show that prolonged immersion in water can lead to a decrease in hydrophobicity. kaust.edu.sakaust.edu.sa This suggests that the organosilane layer can gradually hydrolyze, allowing water to interact with the underlying substrate. kaust.edu.sakaust.edu.sa This hydrolysis pathway is a potential degradation mechanism for MTMS-based coatings under wet conditions, affecting their long-term protective performance. The stability can be influenced by the preparation method and the presence of under-layers. kaust.edu.sa

The table below outlines factors affecting the stability of MTMS-derived coatings.

Factor	Observation	Impact on Stability/Durability
Formulation	Coatings made of pure MTMS can form cracks after curing. mdpi.com	Decreased mechanical integrity.
Co-precursors	Addition of TEOS improves hardness and Young's modulus. mdpi.com	Enhanced mechanical durability.
Environmental Exposure	Prolonged immersion in water can lead to hydrolysis of the silane (B1218182) layer. kaust.edu.sakaust.edu.sa	Loss of hydrophobicity and protective function.
Substrate/Under-layers	The choice of under-layer can influence long-term stability in water. kaust.edu.sa	Can enhance or detract from overall durability.

Long-Term Environmental Fate of this compound-Modified Substances

The environmental fate of this compound is largely dictated by its reactivity with water and its biodegradability. When MTMS comes into contact with water, it undergoes hydrolysis, breaking down and liberating methanol (B129727). gelest.com This is a primary pathway for its initial transformation in the environment.

According to safety data information, this compound is considered to be readily biodegradable. Furthermore, it is not classified as a persistent, bioaccumulative, and toxic (PBT) substance, nor is it considered very persistent and very bioaccumulative (vPvB). chemicalbook.com This suggests that once released into the environment, materials derived from MTMS are not expected to persist for extended periods.

Future Research Directions and Unexplored Avenues in Methyltrimethoxysilane Chemistry and Materials Science

Novel Synthesis Strategies for Methyltrimethoxysilane-Based Materials

While the conventional synthesis of methyltrimethysilane involves the reaction of methyltrichlorosilane (B1216827) and methanol (B129727), emerging research is focused on novel strategies to create advanced MTMS-based materials with tailored properties. wikipedia.org These strategies often aim to control the material's structure at the nanoscale.

A notable approach is the sol-gel process , which has been adapted to create a variety of MTMS-derived materials. For instance, a single-step sol-gel method has been used to synthesize methyl-substituted silica (B1680970) xerogels by utilizing MTMS and tetraethylorthosilicate (TEOS) as co-precursors. nih.gov This method allows for the creation of materials with varying degrees of methyl substitution, which in turn influences their morphology from a micro/mesoporous to a meso/macroporous texture. nih.gov

Another innovative strategy involves the creation of self-reinforced aerogels . In this method, powdered dry MTMS aerogel is introduced into the precursor mixture. This addition has been found to significantly increase the size of the resulting aerogel monolith that can be formed without cracking, while also reducing shrinkage and enhancing mechanical strength. ed.ac.uk It is suggested that the dispersed aerogel particles act as nucleation sites, templating the growth of the siloxane network and reducing detrimental phase separation. ed.ac.uk

The Stöber method has been employed to synthesize MTMS/SiO2 composites for creating hydrophobic surfaces. aip.orgaip.org In this process, the volume of MTMS is varied while other reactants are kept constant, allowing for the tuning of the material's hydrophobicity. Research has shown that adjusting the MTMS volume can significantly affect the water contact angle of the resulting coating. aip.org

Furthermore, the co-condensation of MTMS with other precursors, such as dimethyldimethoxysilane (DMDMS), is being explored to create flexible aerogels. researchgate.net The use of a surfactant in a two-step acid/base sol-gel reaction helps to control phase separation, leading to uniform and monolithic gel networks with high flexibility. researchgate.net

Synthesis Strategy	Precursors	Key Features	Resulting Material
Sol-Gel with Co-precursor	This compound (MTMS), Tetraethylorthosilicate (TEOS)	Single-step synthesis, control over methyl substitution	Methyl-substituted silica xerogels with tunable porosity
Self-Reinforcement	This compound (MTMS)	Addition of powdered MTMS aerogel to precursor	Large, crack-free, mechanically robust aerogel monoliths
Stöber Method	This compound (MTMS), SiO2	Variation of MTMS volume to control surface properties	Hydrophobic MTMS/SiO2 composite coatings
Co-condensation with Surfactant	This compound (MTMS), Dimethyldimethoxysilane (DMDMS)	Two-step acid/base sol-gel reaction with surfactant	Flexible and uniform aerogels

Expanded Applications in Advanced Technologies (e.g., Biomedical Engineering, Sensing)

The unique properties of this compound-based materials are paving the way for their use in sophisticated technologies, particularly in biomedical engineering and sensing applications.

In the realm of biomedical engineering , silane (B1218182) coupling agents, including MTMS, are crucial for modifying the surfaces of medical devices to improve biocompatibility. aip.org They facilitate a durable bond between organic and inorganic materials, which is essential for implantable devices. aip.org MTMS-based coatings are being investigated for their potential in bone tissue engineering. For example, hybrid silica coatings synthesized from mixtures of tetraethyl orthosilicate (B98303) (TEOS) and MTMS have shown high hydrophilicity and degradation kinetics, which can be associated with increased bioactivity through the release of silicon. researchgate.net

Hydrogels, which are vital in tissue engineering due to their biocompatibility and porosity, can have their mechanical properties enhanced by incorporating silanes like MTMS. aip.org The ability of MTMS to act as a crosslinker is beneficial in creating stable and robust hydrogel networks. wikipedia.orgaip.org

In the field of sensing , MTMS is being utilized to develop novel materials for the detection of various substances. One such application involves the creation of MTMS-modified tin dioxide (SnO2) microspheres. researchgate.net These microspheres have been successfully used as a solid-phase microextraction (SPME) coating to extract and detect trace amounts of polychlorinated biphenyls (PCBs) in water. The hydrophobic network created by the MTMS modification, along with enhanced hydrogen bonding, allows these coatings to outperform conventional SPME materials in extracting PCBs. researchgate.net

The development of biosensors is another promising area. While direct applications of MTMS in biosensors are still emerging, its role in surface modification is highly relevant. gelest.com The ability to create hydrophobic surfaces and control the chemical functionality of a substrate is critical for the development of reliable and sensitive biosensing platforms. aip.orgselectivelab.com

Technology Area	Application	Role of this compound	Key Research Finding
Biomedical Engineering	Surface modification of medical implants	Acts as a coupling agent to improve biocompatibility and bonding. aip.org	MTMS-based coatings can enhance bioactivity for bone tissue engineering. researchgate.net
Biomedical Engineering	Hydrogel formulation	Improves mechanical properties and stability of hydrogels. aip.org	Enhances the structural integrity of materials used for tissue regeneration.
Sensing	Detection of environmental pollutants	Forms a hydrophobic network on SnO2 microspheres for solid-phase microextraction. researchgate.net	MTMS/SnO2 coatings show superior performance in extracting polychlorinated biphenyls (PCBs). researchgate.net
Sensing	Biosensor development	Used for surface functionalization to create controlled hydrophobic or reactive surfaces.	Provides a stable and modifiable platform for immobilizing biological recognition elements.

Enhanced Computational and Experimental Integration for Predictive Material Design

The integration of computational modeling with experimental research is revolutionizing the design of new materials, including those based on this compound. This synergy allows for a deeper understanding of material properties at a molecular level and accelerates the development of materials with desired functionalities.

Molecular dynamics (MD) simulations are being employed to investigate the interactions between MTMS and other materials at the atomic scale. For example, MD simulations have been used to study the surface bonding of silica sol particles modified with MTMS at different temperatures. nih.gov These simulations revealed that an increase in temperature accelerates the hydrolysis rate of MTMS, promoting the formation of a stable -Si-O-Si- network and enhancing the material's binding properties. nih.govresearchgate.net The simulations also quantified the role of hydrogen bonding in strengthening the bond between the silica particles. nih.gov

This computational approach allows researchers to predict how changes in synthesis conditions, such as temperature, will affect the final material structure and properties, thereby guiding experimental work. strath.ac.uk The ability to model the entire synthesis process, from the precursor solution to the final solid, is a major goal in computational materials science. strath.ac.uk

Predictive multiscale materials design combines molecular modeling, machine learning, and artificial intelligence to create high-performance materials. mtlc.comit.edu By inputting desired properties into a computational model, it is possible to predict the chemical building blocks and synthesis conditions needed to achieve those properties. mit.edu This approach significantly reduces the need for extensive trial-and-error experimentation, saving time and resources. strath.ac.uk

The collaboration between computational and experimental research is exemplified in studies that use simulations to understand molecular interactions and then validate these findings through laboratory experiments. nih.gov For instance, after simulating the effects of temperature on MTMS-modified silica sol, the enhanced bonding strength was experimentally confirmed by fabricating and testing the strength of silica sol-bonded silicon carbide castables. nih.gov

This integrated approach is crucial for designing "tailor-made" chemicals and materials for specific applications. hydrophobe.org By understanding the chemical behavior of MTMS at a molecular level through computational chemistry, researchers can better control the macroscopic properties of the resulting materials. hydrophobe.org

Computational Method	Application to MTMS-based Materials	Key Insights Gained
Molecular Dynamics (MD) Simulations	Studying the surface modification of silica particles with MTMS. nih.gov	Revealed the effect of temperature on the hydrolysis and condensation of MTMS, and the role of hydrogen bonding. nih.govresearchgate.net
Quantum Chemistry Methods	Modeling chemical reactions between silanes and other materials. hydrophobe.org	Helps to understand the chemical reactivity and bonding mechanisms at a molecular level. hydrophobe.org
Multiscale Modeling	Simulating the entire synthesis process of nanoporous materials from precursors like MTMS. strath.ac.uk	Enables the targeted design of materials with specific pore structures and properties.
Machine Learning and AI	Predicting material properties based on chemical structure and synthesis parameters. mtlc.comit.edu	Accelerates the discovery of new materials by identifying promising candidates computationally.

Q & A

Basic Research Questions

Q. What are the standard analytical methods for characterizing MTMOS and its hydrolysis products in experimental settings?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^{29}\text{Si}$-NMR to monitor hydrolysis and condensation kinetics. Key parameters include a pulse length of 8.3 ms (90°), acquisition time of 3 s, and relaxation delay of 82 s to resolve silicon species (e.g., Q$^3$, Q$^4$ structures). External referencing with pure MTMOS at −40.44 ppm ensures accuracy .
• Gas Chromatography-Mass Spectrometry (GC-MS) : Employ GC-MS with NBS library matching to identify reaction intermediates. For example, MTMOS in reaction mixtures can be verified using commercial standards and fragmentation patterns .
• Fourier-Transform Infrared Spectroscopy (FTIR) : Track silanol (Si-OH) and methoxy (Si-OCH$_3$) group absorption bands (e.g., ~3200 cm$^{-1}$ and ~1080 cm$^{-1}$) to assess hydrolysis progress .

Q. What are the primary applications of MTMOS in material science research?

• Methodological Answer :

• Hybrid Aerogels : MTMOS is used as a precursor in sol-gel synthesis for transparent, flame-retardant aerogels. Co-condensation with cellulose or silica precursors enhances mechanical stability. For example, MTMOS-derived methylsilsesquioxanes form nanoporous networks with tunable hydrophobicity .
• Surface Modification : MTMOS functionalizes nanomaterials (e.g., bacterial cellulose) to improve interfacial adhesion in composites. Hydrolysis under acidic/basic conditions generates reactive silanol groups for covalent bonding .

Q. What safety protocols are critical when handling MTMOS in laboratory settings?

• Methodological Answer :

• Toxicity Mitigation : Use fume hoods and PPE (gloves, goggles) due to MTMOS’s respiratory and dermal irritation risks. Reproductive toxicity studies in animals show no direct fetal effects, but precautions are advised .
• Environmental Mobility : MTMOS has high soil mobility (Koc ~37–178). Dispose of waste via approved chemical channels to prevent groundwater contamination .

Advanced Research Questions

Q. How can researchers design experiments to study MTMOS hydrolysis kinetics under varying conditions?

• Methodological Answer :

• Variable Control : Adjust pH (acidic vs. basic catalysts), solvent polarity (aqueous vs. ethanol/water mixtures), and temperature. For instance, dibutyltin diacetate accelerates condensation in silicone elastomer synthesis .
• Real-Time Monitoring : Use in-situ $^{29}\text{Si}$-NMR to track species evolution (monomer → dimer → oligomer). Integrate peak areas to quantify relative concentrations of hydrolyzed products .
• Table: Hydrolysis Rate Constants

pH	Solvent	Temperature (°C)	Dominant Species (via NMR)
2	H$_2$O	25	Monomeric silanols
7	Ethanol	40	Cyclic oligomers
10	H$_2$O	25	Cross-linked networks

Q. How can contradictory structural data from MTMOS-derived xerogels be resolved?

• Methodological Answer :

• Synthesis Method : One-step vs. two-step processing significantly impacts porosity. Two-step methods (pre-hydrolysis of MTMOS before adding co-precursors) yield monolithic xerogels with uniform pores, while one-step methods create fragmented networks .
• Characterization Cross-Validation : Combine BET surface area analysis with SEM to correlate pore size distribution (e.g., 5–50 nm) with structural homogeneity. Discrepancies often arise from incomplete condensation, detectable via residual methoxy groups in FTIR .

Q. What methodologies optimize MTMOS-based composites for mechanical or thermal properties?

• Methodological Answer :

• Precursor Blending : Mix MTMOS with tetraethoxysilane (TEOS) to balance flexibility and rigidity. Higher MTMOS content reduces brittleness in aerogels .
• Crosslinking Agents : Introduce α,ω-diols or polyhedral oligomeric silsesquioxanes (POSS) to enhance thermal stability. For example, 10% POSS increases degradation temperature by ~50°C .
• Table: Composite Optimization

Additive	MTMOS:Additive Ratio	Tensile Strength (MPa)	Thermal Stability (°C)
TEOS	1:1	12.5	300
POSS	9:1	18.7	350